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Compound of Interest

Compound Name: Isopropyl methyl sulfide

Cat. No.: B074500 Get Quote

CAS Number: 1551-21-9

This technical guide provides a comprehensive overview of isopropyl methyl sulfide, also

known as 2-(methylthio)propane.[1][2][3][4] It is intended for researchers, scientists, and drug

development professionals, offering detailed information on its chemical properties, synthesis,

and safety protocols.

Chemical and Physical Properties
Isopropyl methyl sulfide is a colorless to pale yellow liquid.[5] Its key physicochemical

properties are summarized in the table below for easy reference.
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Property Value Source

CAS Number 1551-21-9 [1][2][3][4]

Molecular Formula C4H10S [1][2][3][4]

Molecular Weight 90.19 g/mol [6]

Appearance
Colorless to pale yellow clear

liquid
[5]

Boiling Point 82.0 - 83.0 °C [5][6]

Melting Point -101.48 °C [6]

Density 0.83 g/cm³

Flash Point -14.5 °C (6.0 °F) [5]

Solubility

Soluble in alcohol. Water

solubility: 3417 mg/L at 25 °C

(estimated).

[5]

Vapor Pressure
87.415 mmHg at 25 °C

(estimated)
[5]

Refractive Index 1.4380 to 1.4400

LogP (o/w) 1.841 (estimated) [5]

Synthesis of Isopropyl Methyl Sulfide
The synthesis of isopropyl methyl sulfide can be achieved via a nucleophilic substitution

reaction, analogous to the Williamson ether synthesis. A common and effective method

involves the reaction of 2-bromopropane with sodium thiomethoxide in an SN2 reaction.

Experimental Protocol: Synthesis via SN2 Reaction
This protocol details the synthesis of isopropyl methyl sulfide from 2-bromopropane and

sodium thiomethoxide.

Materials:
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2-bromopropane

Sodium thiomethoxide

Anhydrous methanol

Diethyl ether

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate

Equipment:

Round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

Preparation of Sodium Thiomethoxide Solution: In a round-bottom flask equipped with a

magnetic stirrer and under a nitrogen atmosphere, dissolve a molar equivalent of sodium

thiomethoxide in anhydrous methanol.
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Reaction: To the stirred solution of sodium thiomethoxide, add one molar equivalent of 2-

bromopropane dropwise using a dropping funnel at room temperature.

Reflux: After the addition is complete, heat the reaction mixture to reflux and maintain this

temperature for approximately 2-3 hours. The progress of the reaction can be monitored by

thin-layer chromatography (TLC).

Workup:

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the precipitated sodium bromide by filtration.

Transfer the filtrate to a separatory funnel and add diethyl ether to extract the product.

Wash the organic layer sequentially with a saturated sodium bicarbonate solution and then

with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Purification:

Filter off the drying agent.

Remove the solvent (diethyl ether and methanol) using a rotary evaporator.

The crude isopropyl methyl sulfide can be further purified by fractional distillation to

yield the pure product.

Synthesis Workflow Diagram
The following diagram illustrates the experimental workflow for the synthesis of isopropyl
methyl sulfide.
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Caption: Synthesis workflow for isopropyl methyl sulfide.
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Safety Information
Isopropyl methyl sulfide is a highly flammable liquid and vapor. Appropriate safety

precautions must be taken when handling this chemical.

GHS Hazard Statements:

H225: Highly flammable liquid and vapor.

Precautionary Statements:

P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.

P233: Keep container tightly closed.

P240: Ground and bond container and receiving equipment.

P241: Use explosion-proof electrical/ventilating/lighting equipment.

P242: Use non-sparking tools.

P243: Take action to prevent static discharges.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.

P370+P378: In case of fire: Use appropriate media to extinguish.

P403+P235: Store in a well-ventilated place. Keep cool.

P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.

Hazard Pictogram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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